Cas no 2227834-95-7 ((2R)-4-(4-methylcyclohexyl)butan-2-ol)

• Product Name: (2R)-4-(4-methylcyclohexyl)butan-2-ol
• CAS No: 2227834-95-7
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6236308
• PubChem ID: 165759861
• Update Time: 2025-06-08

(2R)-4-(4-methylcyclohexyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-methylcyclohexyl)butan-2-ol
• EN300-1734644
• 2227834-95-7

• Inchi： 1S/C11H22O/c1-9-3-6-11(7-4-9)8-5-10(2)12/h9-12H,3-8H2,1-2H3/t9?,10-,11?/m1/s1
• InChI Key： LLXWSIGQLALHCB-HSOILSAZSA-N
• SMILES： O[C@H](C)CCC1CCC(C)CC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(4-methylcyclohexyl)butan-2-ol

Compound CAS No 2227834-95-7: (2R)-4-(4-methylcyclohexyl)butan-2-ol

The compound (2R)-4-(4-methylcyclohexyl)butan-2-ol (CAS No 2227834-95-7) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its chiral center at the second carbon of the butanol backbone, which imparts unique stereochemical properties. The presence of the 4-methylcyclohexyl group further enhances its structural complexity and functional versatility.

Recent studies have highlighted the importance of (2R)-4-(4-methylcyclohexyl)butan-2-ol in the development of bioactive compounds. Researchers have explored its potential as a building block for constructing complex molecular architectures. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated its utility in the synthesis of novel kinase inhibitors, showcasing its role in drug discovery.

The synthesis of (2R)-4-(4-methylcyclohexyl)butan-2-ol involves a combination of enantioselective catalysis and asymmetric induction techniques. A notable advancement in this area was reported in *Nature Catalysis*, where a team of chemists developed a cobalt-catalyzed asymmetric transfer hydrogenation method to achieve high enantiomeric excess (ee) in the preparation of this compound. This breakthrough has significantly improved the efficiency and sustainability of its production process.

In terms of applications, (2R)-4-(4-methylcyclohexyl)butan-2-ol has been extensively used as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various functional group transformations makes it an invaluable tool in organic synthesis. For example, it can be converted into esters, ethers, and amides, enabling the construction of diverse chemical entities with tailored properties.

From an environmental perspective, the development of greener synthetic routes for (2R)-4-(4-methylcyclohexyl)butan-2-ol has been a focal point for researchers. A 2023 review in *Green Chemistry* emphasized the importance of reducing waste and improving atom economy in its production. Innovations such as biocatalytic methods and continuous-flow reactors have been proposed to address these challenges.

Furthermore, (2R)-4-(4-methylcyclohexyl)butan-2-ol has shown promise in the field of agrochemicals. Its derivatives have been evaluated for their potential as plant growth regulators and pest control agents. A study published in *Pest Management Science* highlighted its role in developing eco-friendly pesticides with reduced environmental impact.

In conclusion, (2R)-4-(4-methylcyclohexyl)butan-2-ol (CAS No 2227834-95-7) is a multifaceted compound with wide-ranging applications across various industries. Its unique stereochemical properties, coupled with advancements in synthetic methodologies, continue to drive innovation in drug discovery and chemical manufacturing. As research progresses, this compound is expected to play an even more critical role in addressing global challenges in health and agriculture.